N-ethyl-1-[(4-methoxyphenoxy)methyl]-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-2,2a,8a-triazacyclopenta[cd]azulene-3-carbothioamide

• IUPAC Name: N-ethyl-2-[(4-methoxyphenoxy)methyl]-6-(4-methoxyphenyl)-1,3,4-triazatricyclo[5.4.1.04,12]dodeca-2,5,7(12)-triene-5-carbothioamide
• InChI: InChI=1S/C27H30N4O3S/c1-4-28-26(35)25-24(18-8-10-19(32-2)11-9-18)22-7-5-6-16-30-23(29-31(25)27(22)30)17-34-21-14-12-20(33-3)13-15-21/h8-15H,4-7,16-17H2,1-3H3,(H,28,35)
• InChI Key: WRPBITOJGGGSFV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)C1=C(C2=C3N1N=C(N3CCCC2)COC4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC
• Molecular Formula: C27H30N4O3S
• Molecular Weight: 490.6 g/mol

Description

N-ethyl-1-[(4-methoxyphenoxy)methyl]-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-2,2a,8a-triazacyclopenta[cd]azulene-3-carbothioamide is a useful research compound. Its molecular formula is C27H30N4O3S and its molecular weight is 490.62. The purity is usually 95%.
BenchChem offers high-quality N-ethyl-1-[(4-methoxyphenoxy)methyl]-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-2,2a,8a-triazacyclopenta[cd]azulene-3-carbothioamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-ethyl-1-[(4-methoxyphenoxy)methyl]-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-2,2a,8a-triazacyclopenta[cd]azulene-3-carbothioamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antioxidant Activity

A study by Demchenko et al. (2021) explored the synthesis and in vitro antioxidant activity of 1-phenoxymethyl-4-aryl-5,6,7,8-tetrahydro-2а,4a,8a-triazacyclopenta[cd]azulene-3-carbothionic acid derivatives. These compounds, including variations like 9b, 9c, 9d, 9e, 9f, 9i, and 10, demonstrated high antioxidant activity and a favorable in silico pharmacokinetic profile, indicating their potential for further pharmacological screening for antioxidant properties in vivo (Demchenko et al., 2021).

Anticancer Properties

Another study focused on the synthesis and potential anticancer properties of 1-(2-isopropyl-5-methylphenoxymethyl)-3R-4-aryl-5,6,7,8-tetrahydro-2,2а,8а-triazacyclopenta[cd]azulene derivatives. These compounds were evaluated for their effectiveness in inhibiting the growth of various cancer cell lines, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, ovarian cancer, renal cancer, prostate cancer, and breast cancer. The research found that the insertion of a methyl group into the heterocyclic system enhanced the anticancer effect, highlighting these derivatives as promising candidates for a wide spectrum of anticancer medications (Demchenko et al., 2018).

Chemical Synthesis and Reactions

Wu et al. (1997) detailed the preparation of bicyclic azulene compounds through a series of reactions, including oxidation and cycloadditions, leading to the synthesis of 5-cyano-4-ethoxy-1-ethoxycarbonyl-2-methylazuleno[1,8-b,c]pyran. These synthetic routes and the structural characterization of the resulting compounds provide valuable insights into the chemistry of azulene derivatives and their potential applications in creating novel chemical entities (Wu et al., 1997).

Metal-free Synthesis of Carboxylated Triazoles

A metal-free synthesis approach for carboxylated 1,4-disubstituted 1,2,3-triazoles using methoxycarbonyl-substituted vinyl sulfone was developed by Das et al. (2019). This method allows for the generation of a wide range of new chemical entities in a simple, operationally straightforward manner, showcasing the versatility and potential of metal-free synthetic routes in creating complex molecules (Das et al., 2019).